4,5-dimethoxy-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 4,5-dimethoxy-2-(4-phenyl-1,3-thiazol-2-yl)isoindole-1,3-dione
• InChI: InChI=1S/C19H14N2O4S/c1-24-14-9-8-12-15(16(14)25-2)18(23)21(17(12)22)19-20-13(10-26-19)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key: BDDQFSJMAVODMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=O)N(C2=O)C3=NC(=CS3)C4=CC=CC=C4)OC
• Molecular Formula: C19H14N2O4S
• Molecular Weight: 366.4 g/mol

Description

4,5-dimethoxy-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione, commonly known as DMT, is a naturally occurring psychedelic compound found in many plants and animals. DMT is known for its powerful hallucinogenic effects, and it has been used for centuries in traditional spiritual practices. In recent years, DMT has gained attention from the scientific community for its potential therapeutic applications.

Mechanism of Action

DMT is believed to exert its effects through its interaction with the serotonin 5-HT2A receptor. This receptor is involved in the regulation of mood, cognition, and perception, and activation of this receptor is thought to be responsible for the hallucinogenic effects of DMT.
Biochemical and Physiological Effects:
DMT has been shown to produce a wide range of biochemical and physiological effects. These include changes in heart rate, blood pressure, and body temperature, as well as alterations in brain activity and neurotransmitter levels. DMT has also been shown to produce profound alterations in perception, including changes in visual and auditory perception, as well as alterations in the sense of self and time.

Advantages and Limitations for Lab Experiments

One advantage of using DMT in laboratory experiments is its rapid onset of action and short duration of effects. This allows researchers to study the effects of the drug in a controlled setting while minimizing the risk of adverse effects. However, one limitation of using DMT in laboratory experiments is its potential for inducing profound alterations in perception, which can make it difficult to interpret study results.

Future Directions

There are many potential future directions for research on DMT. One area of interest is its potential use in the treatment of mental health disorders, particularly depression and anxiety. Another area of interest is its potential use in the study of consciousness and the nature of subjective experience. Additionally, future research may focus on the development of novel DMT analogues with improved therapeutic properties and reduced side effects.

Scientific Research Applications

DMT has been the subject of numerous scientific studies in recent years, with researchers investigating its potential therapeutic applications. One area of interest is its potential use in the treatment of mental health disorders such as depression, anxiety, and PTSD. DMT has been shown to have a rapid onset of action and a short duration of effects, making it an attractive option for use in psychotherapy.